Cas no 2229248-03-5 (2-methyl-2-(4-nitro-1H-pyrazol-3-yl)propanal)

• Product Name: 2-methyl-2-(4-nitro-1H-pyrazol-3-yl)propanal
• CAS No: 2229248-03-5
• MF: C₇H₉N₃O₃
• MW: 183.164661169052
• CID: 5599966
• PubChem ID: 165946757
• Update Time: 2023-08-23

2-methyl-2-(4-nitro-1H-pyrazol-3-yl)propanal Chemical and Physical Properties

Names and Identifiers

• 2229248-03-5
• 2-methyl-2-(4-nitro-1H-pyrazol-3-yl)propanal
• EN300-1793139

• Inchi： 1S/C7H9N3O3/c1-7(2,4-11)6-5(10(12)13)3-8-9-6/h3-4H,1-2H3,(H,8,9)
• InChI Key： PHBHOXKAQWMNKJ-UHFFFAOYSA-N
• SMILES： O=CC(C)(C)C1=C(C=NN1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 183.06439116g/mol
• Monoisotopic Mass: 183.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 91.6Ų